4-(tert-butyl)-N-((4-(3,4-dichlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[[4-(3,4-dichlorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C20H20Cl2N4OS/c1-20(2,3)13-6-4-12(5-7-13)18(27)23-11-17-24-25-19(28)26(17)14-8-9-15(21)16(22)10-14/h4-10H,11H2,1-3H3,(H,23,27)(H,25,28)
• InChI Key: DBGRILKXPQNPKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCC2=NNC(=S)N2C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C20H20Cl2N4OS
• Molecular Weight: 435.4 g/mol

Description

4-(tert-butyl)-N-((4-(3,4-dichlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H20Cl2N4OS and its molecular weight is 435.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

Polyamide Synthesis

The synthesis of polyamides incorporating tert-butyl and dichlorophenyl derivatives highlights the utility of such compounds in developing materials with high thermal stability and solubility in polar solvents. These polyamides form transparent, flexible films and exhibit high glass transition temperatures, suggesting their application in high-performance materials (Hsiao, Yang, & Chen, 2000).

Hyperbranched Polyimides

The creation of hyperbranched aromatic polyimides from polyamic acid methyl ester precursors, involving tert-butyl groups, demonstrates an approach for making soluble, high-molecular-weight polymers. These have potential applications in coatings, adhesives, and high-temperature composites (Yamanaka, Jikei, & Kakimoto, 2000).

Biochemical and Pharmacological Research

Antitumor and Antimicrobial Activities

Research into derivatives of 1,2,4-triazines, which share structural motifs with the compound , has revealed significant antitumor and antimicrobial properties. These findings suggest that structurally similar compounds could be explored for their potential in cancer therapy and as antimicrobial agents (Abd El-Moneim et al., 2015; Sakr, Assy, & ELasaad, 2020).

Antioxidant Properties

The exploration of nitrogen heterocycles for their antioxidant activity underscores the potential for compounds with tert-butyl and benzamide groups to serve as effective agents against oxidative stress, a key factor in numerous diseases (El-Moneim, El‐Deen, & El-Fattah, 2011).

Larvicidal and Antimicrobial Effects

Studies on triazinone derivatives highlight their larvicidal and antimicrobial activities, suggesting the relevance of tert-butyl containing compounds in developing new pest control agents and antimicrobials (Kumara et al., 2015).